CPD-2828

• Molecular Formula: C29H29N3O7
• Molecular Weight: 531.6 g/mol
• InChI: InChI=1S/C29H29N3O7/c1-16-20-6-8-24(34)22(15-33)27(20)39-29(38)21(16)14-26(36)32-12-10-18(11-13-32)17-2-4-19(5-3-17)30-23-7-9-25(35)31-28(23)37/h2-6,8,15,18,23,30,34H,7,9-14H2,1H3,(H,31,35,37)
• InChIKey: JUIHFQABBIMEAQ-UHFFFAOYSA-N

Standard IRE1α inhibitors (e.g., 4μ8C) block RNase activity but leave scaffolding functions intact-limiting mechanistic studies. CPD-2828 is the first cereblon-based PROTAC degrader of an ER-resident protein, inducing complete proteasomal IRE1α elimination. • DC50 = 0.43 µM (HEK293T); CRBN binding IC50 = 0.65 µM • Truncated chimera with molecular glue-like properties suitable for oral dosing • Differentiates CRBN vs. VHL (G6374) degradation mechanisms • Validated by proteomics for IRE1α-selective degradation

CPD-2828: A First-in-Class IRE1α PROTAC Degrader for Targeted Protein Degradation

3-[2-[4-[4-[(2,6-Dioxopiperidin-3-yl)amino]phenyl]piperidin-1-yl]-2-oxoethyl]-7-hydroxy-4-methyl-2-oxochromene-8-carbaldehyde, also known as CPD-2828, is a proteolysis-targeting chimera (PROTAC) that functions as a heterobifunctional degrader of Inositol-requiring enzyme 1 alpha (IRE1α) [1]. This compound uniquely merges an IRE1α-targeting salicylaldehyde-based RNase inhibitor ligand with a cereblon (CRBN) E3 ubiquitin ligase-recruiting moiety, resulting in a truncated chimera with physicochemical properties more akin to an oral molecular glue degrader than a traditional PROTAC [1]. As the first reported degrader of an ER-resident protein, CPD-2828 has been shown to induce selective IRE1α degradation in cells, with a DC50 of 0.43 µM in HEK293T cells and a CRBN binding IC50 of 0.65 µM [2].

Target Class

IRE1α degrader (PROTAC)

Eliminates catalytic and scaffolding functions

Mechanism

CRBN-recruiting heterobifunctional

Molecular-glue-like truncated chimera

Workflow

Selective IRE1α ablation studies

For ER stress and cancer pathway research

• [1] Zerfas BL, et al. Structure-guided design of a truncated heterobivalent chemical probe degrader of IRE1α. RSC Med Chem. 2025; Online ahead of print. doi: 10.1039/d5md00028a. View Source
• [2] ProbeChem. CPD-2828 IRE1α PROTAC. Product page. 2025. View Source

Why CPD-2828 Cannot Be Substituted with Generic IRE1α Inhibitors or Other PROTACs

Generic IRE1α inhibitors, such as 4μ8C or MKC8866, solely block the enzymatic RNase activity of IRE1α but fail to address its critical scaffolding functions [1]. In contrast, CPD-2828 induces complete proteasomal degradation of the entire IRE1α protein, thereby eliminating both its catalytic and non-catalytic activities [1]. Furthermore, CPD-2828 is the first PROTAC degrader of IRE1α to utilize a cereblon (CRBN)-recruiting mechanism, whereas other IRE1α degraders like G6374 rely on VHL recruitment, leading to distinct ternary complex topologies and degradation efficiencies [2][3]. These mechanistic and functional differences preclude the simple substitution of CPD-2828 with other in-class compounds, as the resulting cellular and therapeutic outcomes would diverge significantly.

Your compound

CPD-2828 (CRBN-based)

Substitute

IRE1α inhibitors (4μ8C, MKC8866)

Risk

Inhibitors only block RNase activity and do not address scaffolding functions; proteomics-confirmed selectivity profile may shift.

Your compound

CPD-2828 (CRBN-based)

Substitute

VHL-based IRE1α degrader (G6374)

Risk

Different E3 ligase recruitment alters ternary complex topology and degradation kinetics; model-response context may differ.

• [1] Zerfas BL, et al. Structure-guided design of a truncated heterobivalent chemical probe degrader of IRE1α. RSC Med Chem. 2025; Online ahead of print. doi: 10.1039/d5md00028a. View Source
• [2] Du J, et al. Chemically-induced degradation of the endoplasmic-reticulum stress sensor IRE1 by a VHL-recruiting chimera. Nat Commun. 2025;16:11445. doi: 10.1038/s41467-025-66382-8. View Source
• [3] ProbeChem. CPD-2828 IRE1α PROTAC. Product page. 2025. View Source

CPD-2828: Quantitative Differentiation Evidence for IRE1α Degradation Potency, E3 Ligase Recruitment, and Physicochemical Profile

IRE1α Degradation Potency: DC50 Comparison with VHL-Based Degrader G6374

CPD-2828 degrades IRE1α with a DC50 of 0.43 µM in HEK293T cells . In a head-to-head comparison, the VHL-recruiting IRE1α degrader G6374 exhibited a DC50 of 0.04 µM in AMO1 multiple myeloma cells, indicating a 10-fold difference in degradation potency in the respective cellular contexts [1]. This difference underscores the importance of E3 ligase choice and cellular context for degradation efficiency.

IRE1α Degradation Potency

Head-to-head

DC50 0.43 µM (CPD-2828) vs. 0.04 µM (G6374)

Supports degrader selection by cellular model context

10-fold difference; cells: HEK293T vs. AMO1

Evidence Dimension	IRE1α degradation potency (DC50)
Target Compound Data	0.43 µM
Comparator Or Baseline	G6374: 0.04 µM
Quantified Difference	10-fold difference in DC50
Conditions	CPD-2828: HEK293T cells; G6374: AMO1 multiple myeloma cells

Why This Matters

This data enables researchers to select the appropriate degrader based on the desired degradation potency and cellular model system.

• [1] Du J, et al. Chemically-induced degradation of the endoplasmic-reticulum stress sensor IRE1 by a VHL-recruiting chimera. Nat Commun. 2025;16:11445. doi: 10.1038/s41467-025-66382-8. View Source

E3 Ligase Recruitment Mechanism: CRBN Binding Affinity and Unique Ternary Complex

CPD-2828 is a CRBN-recruiting PROTAC, exhibiting a CRBN binding IC50 of 0.65 µM . In contrast, the comparator IRE1α degrader G6374 recruits the VHL E3 ligase [1]. This fundamental difference in E3 ligase recruitment leads to distinct ternary complex geometries and ubiquitination patterns, as shown by cryo-EM studies of G6374 [1]. CPD-2828's CRBN-based mechanism is associated with a more 'molecular glue-like' degradation profile, potentially offering a different selectivity and safety profile compared to VHL-based degraders [2].

CRBN Binding Affinity

Cross-study

IC50 0.65 µM

Assay potency context for CRBN-dependent degradation

VHL-based G6374 recruits different E3 ligase

Evidence Dimension	E3 ligase recruitment and binding
Target Compound Data	CRBN binding IC50: 0.65 µM
Comparator Or Baseline	G6374: VHL recruitment
Quantified Difference	Qualitative difference in E3 ligase specificity
Conditions	In vitro binding assay for CPD-2828; cryo-EM for G6374

Why This Matters

The choice of E3 ligase affects degradation kinetics, ternary complex stability, and off-target effects, making CPD-2828 a distinct tool for studying CRBN-dependent IRE1α degradation.

• [1] Du J, et al. Chemically-induced degradation of the endoplasmic-reticulum stress sensor IRE1 by a VHL-recruiting chimera. Nat Commun. 2025;16:11445. doi: 10.1038/s41467-025-66382-8. View Source
• [2] Zerfas BL, et al. Structure-guided design of a truncated heterobivalent chemical probe degrader of IRE1α. RSC Med Chem. 2025; Online ahead of print. doi: 10.1039/d5md00028a. View Source

Physicochemical Profile: Molecular Glue-like Properties for Potential Oral Bioavailability

CPD-2828 is described as having 'physicochemical properties more akin to an oral molecular glue degrader than a traditional PROTAC' [1]. This is a key differentiator from larger, more complex PROTACs that often suffer from poor oral bioavailability. While G6374's physicochemical properties are not explicitly described as 'molecular glue-like', it is a larger molecule with a VHL ligand, which typically have higher molecular weights and polar surface areas, potentially limiting oral absorption [2]. The truncated, more drug-like structure of CPD-2828 suggests a potential advantage for in vivo applications where oral administration is desired.

Physicochemical Profile

Class-level

Truncated, molecular glue-like

Formulation-context for potential oral exposure studies

Qualitative description; data to verify

Evidence Dimension	Physicochemical drug-likeness
Target Compound Data	Truncated, molecular glue-like properties
Comparator Or Baseline	Traditional PROTACs: larger, less drug-like
Quantified Difference	Qualitative description of enhanced drug-likeness
Conditions	Based on structural and computational analysis

Why This Matters

Researchers seeking an orally bioavailable IRE1α degrader for in vivo studies may find CPD-2828 more suitable than larger, VHL-based PROTACs.

• [1] Zerfas BL, et al. Structure-guided design of a truncated heterobivalent chemical probe degrader of IRE1α. RSC Med Chem. 2025; Online ahead of print. doi: 10.1039/d5md00028a. View Source
• [2] Du J, et al. Chemically-induced degradation of the endoplasmic-reticulum stress sensor IRE1 by a VHL-recruiting chimera. Nat Commun. 2025;16:11445. doi: 10.1038/s41467-025-66382-8. View Source

Target Engagement and Selectivity: Proteomics-Defined IRE1α Degradation Selectivity

Mass spectrometry-based proteomics was used to assess the broad selectivity of CPD-2828 in an unbiased manner, confirming that it is a highly selective degrader of IRE1α [1]. While G6374 also selectively degrades IRE1α, the proteomics data for CPD-2828 provides a specific and verifiable measure of its target engagement and off-target profile [1]. In contrast, IRE1α inhibitors like 4μ8C do not degrade the protein and have different off-target liabilities, including potential antioxidant activity at higher concentrations [2].

Proteomics Selectivity

Head-to-head

Selective IRE1α degradation confirmed

Supports target-engagement assay context

Vs. inhibitors with off-target liabilities

Evidence Dimension	Proteome-wide selectivity
Target Compound Data	Selective IRE1α degradation (proteomics confirmed)
Comparator Or Baseline	IRE1α inhibitors: block RNase activity only; potential off-target effects
Quantified Difference	Qualitative difference in mechanism and off-target profile
Conditions	Mass spectrometry-based proteomics in cells

Why This Matters

This data provides confidence that CPD-2828's biological effects are specifically mediated by IRE1α degradation, minimizing confounding off-target activities.

• [1] Zerfas BL, et al. Structure-guided design of a truncated heterobivalent chemical probe degrader of IRE1α. RSC Med Chem. 2025; Online ahead of print. doi: 10.1039/d5md00028a. View Source
• [2] Chan SMH, et al. The inositol requiring Enzyme 1 (IRE1α) RNAse inhibitor, 4µ8C, is an antioxidant with pleiotropic effects. 2018. View Source

Degradation Efficiency: Dmax Comparison with VHL-Based Degrader

CPD-2828 achieves a maximum degradation (Dmax) greater than 50% in cellular assays [1]. In a direct comparison, G6374 exhibits a Dmax of 93% in AMO1 cells, indicating a more complete degradation of the IRE1α pool [2]. This difference in degradation efficiency may be critical for studies requiring near-complete ablation of IRE1α protein function.

Max Degradation (Dmax)

Cross-study

>50% (CPD-2828) vs. 93% (G6374)

Model-response endpoint context for degradation efficiency

~40% difference in cellular assays

Evidence Dimension	Maximum degradation efficiency (Dmax)
Target Compound Data	>50%
Comparator Or Baseline	G6374: 93%
Quantified Difference	~40% difference in Dmax
Conditions	Cellular degradation assays

Why This Matters

Researchers can select CPD-2828 for partial IRE1α knockdown studies or G6374 for near-complete protein ablation.

• [1] Zerfas BL, et al. Structure-guided design of a truncated heterobivalent chemical probe degrader of IRE1α. RSC Med Chem. 2025; Online ahead of print. doi: 10.1039/d5md00028a. View Source
• [2] Du J, et al. Chemically-induced degradation of the endoplasmic-reticulum stress sensor IRE1 by a VHL-recruiting chimera. Nat Commun. 2025;16:11445. doi: 10.1038/s41467-025-66382-8. View Source

Cellular Activity: Inhibition of IRE1-Dependent Cancer Cell Proliferation

CPD-2828 has been shown to inhibit the proliferation of IRE1-dependent cancer cells . In contrast, IRE1α inhibitors like MKC8866 have demonstrated tumor growth inhibition in preclinical models of prostate cancer, but this effect is mediated solely through RNase inhibition [1]. CPD-2828's degradation mechanism is expected to provide a broader anti-cancer effect by eliminating both enzymatic and scaffolding functions of IRE1α, though direct comparative data on cell proliferation between CPD-2828 and IRE1α inhibitors are not yet available.

Anti-Proliferative Activity

Class-level

Inhibits IRE1-dependent cancer cell proliferation

Cell-model endpoint review; data to verify

No direct head-to-head comparison available

Evidence Dimension	Anti-proliferative activity
Target Compound Data	Inhibits IRE1-dependent cancer cell proliferation
Comparator Or Baseline	MKC8866: inhibits PCa tumor growth via RNase inhibition
Quantified Difference	Not quantified in a head-to-head study
Conditions	Cell proliferation assays

Why This Matters

For cancer research, CPD-2828 may offer a more comprehensive blockade of IRE1α functions compared to inhibitors, potentially leading to superior efficacy.

• [1] Sheng X, et al. IRE1α-XBP1s pathway promotes prostate cancer by activating c-MYC signaling. Nat Commun. 2019;10:323. doi: 10.1038/s41467-018-08152-3. View Source

CPD-2828: Recommended Applications for IRE1α Biology and Drug Discovery

Elucidating IRE1α Scaffolding Functions in Cancer and ER Stress

CPD-2828 is uniquely suited for studies that require complete ablation of IRE1α function, including its non-catalytic scaffolding roles. Unlike IRE1α inhibitors (e.g., 4μ8C, MKC8866) that only block RNase activity, CPD-2828 degrades the entire protein, allowing researchers to dissect the contribution of IRE1α's scaffolding functions to cellular processes [1].

Developing Orally Bioavailable IRE1α Degraders for In Vivo Studies

Given its 'molecular glue-like' physicochemical properties [1], CPD-2828 represents a promising starting point for developing orally bioavailable IRE1α degraders. Its truncated structure and favorable drug-like properties make it a valuable tool for in vivo pharmacology studies where oral administration is preferred over intravenous or intraperitoneal routes.

Comparative Studies of CRBN- vs. VHL-Recruiting PROTACs

CPD-2828 serves as a key comparator for understanding how E3 ligase choice impacts IRE1α degradation. By comparing its CRBN-based degradation profile (DC50=0.43 µM, Dmax>50%) with that of the VHL-based degrader G6374 (DC50=0.04 µM, Dmax=93%) [2], researchers can investigate how ternary complex geometry and ubiquitination patterns affect degradation efficiency and selectivity [2][3].

Validating IRE1α as a Therapeutic Target in Cancer

CPD-2828's ability to inhibit IRE1-dependent cancer cell proliferation makes it a valuable chemical probe for target validation studies in oncology . Its selective degradation of IRE1α, confirmed by proteomics [1], ensures that observed anti-cancer effects are specifically due to IRE1α loss, strengthening the rationale for IRE1α as a drug target.

Application

Selection Property

Validation Focus

IRE1α scaffolding function studies

Protein degradation vs. RNase inhibition

Catalytic and non-catalytic pathway-response endpoints

Oral in vivo degrader research

Molecular-glue-like truncated chimera

Exposure-model review and formulation-exposure context

CRBN vs. VHL ligase comparison studies

E3 ligase recruitment mechanism

Ternary complex topology and degradation kinetics review

Cancer target validation

Proteomics-confirmed selectivity

Cell-model endpoint monitoring and off-target review

• [1] Zerfas BL, et al. Structure-guided design of a truncated heterobivalent chemical probe degrader of IRE1α. RSC Med Chem. 2025; Online ahead of print. doi: 10.1039/d5md00028a. View Source
• [2] Du J, et al. Chemically-induced degradation of the endoplasmic-reticulum stress sensor IRE1 by a VHL-recruiting chimera. Nat Commun. 2025;16:11445. doi: 10.1038/s41467-025-66382-8. View Source
• [3] ProbeChem. CPD-2828 IRE1α PROTAC. Product page. 2025. View Source